Cas no 200435-92-3 (2’-O,4’-C-Methyleneuridine)

2’-O,4’-C-Methyleneuridine is a chemically modified nucleoside analog characterized by a methylene bridge linking the 2’-O and 4’-C positions of the ribose ring. This structural modification enhances the molecule's stability by locking the sugar moiety in a rigid conformation, reducing susceptibility to enzymatic degradation. It is particularly valuable in oligonucleotide therapeutics, where improved nuclease resistance and binding affinity are critical. The constrained ribose structure also influences base-pairing properties, making it useful for applications in antisense technology and siRNA design. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or therapeutic needs. This compound is widely employed in nucleic acid chemistry and drug development.
2’-O,4’-C-Methyleneuridine structure
2’-O,4’-C-Methyleneuridine structure
Product Name:2’-O,4’-C-Methyleneuridine
CAS No:200435-92-3
MF:C10H12N2O6
MW:256.212082862854
MDL:MFCD12911820
CID:66582
PubChem ID:15546052
Update Time:2025-06-08

2’-O,4’-C-Methyleneuridine Chemical and Physical Properties

Names and Identifiers

    • 1-(2'-O,4-C-Methylene-beta-D-ribofuranosyl)uridine
    • 1-[2,5-Anhydro-4-C-(hydroxymethyl)-alpha-L-lyxofuranosyl]-2,4(1H,3H)-pyrimidinedione
    • 1-[(1R,4S,6R,7S)-7-hydroxy-4-(hydroxymethyl)-2,5-dioxabicyclo[2.2 .1]heptan-6-yl]pyrimidine-2,4-dione
    • 2,4(1H,3H)-Pyrimidinedione, 1-[2,5-anhydro-4-C-(hydroxymethyl)-α-L-lyxofuranosyl]-
    • 2’-O,4’-C-Methyleneuridine
    • 1-(2'-O-4-C-Methylene-b-D-ribofuranosyl)uridine
    • 1-((1S,3R,4R,7S)-7-hydroxy-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-3-yl)pyrimidine-2,4(1H,3H)-dione
    • (1S,3R,4R,7S)-7-Hydroxy-1-hydroxymethyl-3-(uracil-1-yl)-2,5-dioxabicyclo[2.2.1]-heptane
    • 2??-O,4??-C-Methyleneuridine
    • AC-30122
    • SCHEMBL1097185
    • (1S,3R,4R,7S)-7-Hydroxy-1-hydroxymethyl-3-(uracil-1-yl)-2,5-dioxabicyclo-[2.2.1]heptane
    • KNLNWXXWKDEEFW-JIOCBJNQSA-N
    • MS-23607
    • 200435-92-3
    • CHEMBL3286452
    • (1S,3R,4R,7S)-7-Hydroxy-1-hydroxymethyl-3-(uracil-1-yl)-2,5-dioxabicyclo[2.2.1]heptane
    • 1-[(1S,3R,4R,7S)-7-hydroxy-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-3-yl]pyrimidine-2,4-dione
    • 2'-o,4'-c-methylene uridine
    • 2'-o,4'-c-methyleneuridine
    • AKOS040754754
    • A848902
    • 2,4(1H,3H)-PYRIMIDINEDIONE, 1-[2,5-ANHYDRO-4-C-(HYDROXYMETHYL)-ALPHA-L-LYXOFURANOSYL]-
    • 1-[(1S,3R,4R,7S)-7-HYDROXY-1-(HYDROXYMETHYL)-2,5-DIOXABICYCLO[2.2.1]HEPTAN-3-YL]-3H-PYRIMIDINE-2,4-DIONE
    • MDL： MFCD12911820
    • Inchi： 1S/C10H12N2O6/c13-3-10-4-17-6(7(10)15)8(18-10)12-2-1-5(14)11-9(12)16/h1-2,6-8,13,15H,3-4H2,(H,11,14,16)/t6-,7+,8-,10+/m1/s1
    • InChI Key： KNLNWXXWKDEEFW-JIOCBJNQSA-N
    • SMILES： O1[C@H]([C@H]2[C@@H]([C@]1(CO)CO2)O)N1C=CC(NC1=O)=O

Computed Properties

  • Exact Mass: 256.06956
  • Monoisotopic Mass: 256.06953611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Density: 1.695
  • PSA: 108.33
  • LogP: -2.03150

2’-O,4’-C-Methyleneuridine Security Information

  • Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

2’-O,4’-C-Methyleneuridine Pricemore >>

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2’-O,4’-C-Methyleneuridine Suppliers

NewCan Biotech Limited
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(CAS:200435-92-3)1-[2,5-Anhydro-4-C-(hydroxymethyl)-alpha-L-lyxofuranosyl]-2,4(1H,3H)-pyrimidinedione
Order Number:NC11015
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Quantity:10g
Purity:97%
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Amadis Chemical Company Limited
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(CAS:200435-92-3)2’-O,4’-C-Methyleneuridine
Order Number:A848902
Stock Status:in Stock
Quantity:1g/250mg/100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:22
Price ($):607.0/223.0/185.0
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NewCan Biotech Limited
(CAS:200435-92-3)1-[2,5-Anhydro-4-C-(hydroxymethyl)-alpha-L-lyxofuranosyl]-2,4(1H,3H)-pyrimidinedione
NC11015
Purity:97%
Quantity:10g
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:200435-92-3)2’-O,4’-C-Methyleneuridine
A848902
Purity:99%/99%/99%
Quantity:1g/250mg/100mg
Price ($):607.0/223.0/185.0
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